Cas no 1083168-67-5 (1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1083168-67-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 2138216
• PubChem ID: 59129390
• Update Time: 2025-06-18

1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-6-yl)cyclopropanecarboxylic acid
• VTHPUCFLKLNHQU-UHFFFAOYSA-N
• 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14O2/c14-12(15)13(6-7-13)11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2,(H,14,15)
• InChI Key： VTHPUCFLKLNHQU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3CCCC=3C=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1083168-67-5)

1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1083168-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the fusion of a cyclopropane ring with an indene scaffold, which endows it with unique structural and functional properties. The cyclopropane moiety, known for its strained three-membered ring, introduces rigidity and potential bioisosteric replacements for other functional groups, while the indene moiety contributes to aromaticity and electronic characteristics that can modulate biological activity.

The synthesis and application of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid have been explored in various contexts, particularly in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for drug discovery, as they can influence both pharmacokinetic and pharmacodynamic properties. For instance, the cyclopropane ring can enhance metabolic stability by resisting hydrolysis, while the indene group provides a platform for further chemical modifications to optimize binding affinity to biological targets.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify compounds with potential therapeutic value. 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid has been incorporated into virtual screening campaigns aimed at identifying inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways.

Moreover, the indene scaffold has been extensively studied for its role in medicinal chemistry due to its ability to interact with various biological targets through π-stacking and hydrophobic interactions. The presence of the cyclopropane ring further enhances its potential as a pharmacophore by introducing conformational constraints that can improve binding specificity. These features have prompted researchers to explore derivatives of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid with modifications aimed at enhancing their biological activity and selectivity.

One area of active research involves the use of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid as a building block for more complex molecules. For example, researchers have synthesized analogs that incorporate additional functional groups such as amides, esters, or heterocycles to modulate their interactions with biological targets. These derivatives have shown promise in preclinical studies, where they have demonstrated efficacy in models of inflammation and pain. The ability to fine-tune the structure of these compounds allows for the development of drugs with improved pharmacological profiles.

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring to thermal and chemical degradation. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to construct the desired framework with high precision. These advancements have made it feasible to produce sufficient quantities of the compound for both research purposes and potential clinical development.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1083168-67-5) represents a fascinating example of how structural innovation in organic chemistry can lead to novel therapeutic opportunities. Its unique combination of structural features makes it a valuable scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely that 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid will play an increasingly important role in the development of next-generation pharmaceuticals.